Cas no 2503205-73-8 (2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride)

• Product Name: 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride
• CAS No: 2503205-73-8
• MF: C₈H₁₄ClNO₄
• MW: 223.654061794281
• CID: 5657371
• PubChem ID: 165881999
• Update Time: 2025-05-23

2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(carboxymethyl)pyrrolidin-3-yl]acetic acid hydrochloride
• EN300-27193481
• 2503205-73-8
• 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride

• Inchi： 1S/C8H13NO4.ClH/c10-7(11)1-5-3-9-4-6(5)2-8(12)13;/h5-6,9H,1-4H2,(H,10,11)(H,12,13);1H
• InChI Key： MVPZEQHRILWQMC-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1CNCC1CC(=O)O)=O

Computed Properties

• Exact Mass: 223.0611356g/mol
• Monoisotopic Mass: 223.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride

2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride (CAS No. 2503205-73-8): An Overview

2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride (CAS No. 2503205-73-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPA-HCl, is a derivative of pyrrolidine and features a unique structural arrangement that makes it an attractive candidate for various biological and therapeutic studies.

The chemical structure of 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride consists of a pyrrolidine ring with a carboxymethyl group attached to the 4-position and an acetic acid moiety at the 3-position. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for a wide range of experimental conditions.

Recent advancements in the field of medicinal chemistry have highlighted the potential of CPA-HCl in modulating various biological pathways. Studies have shown that this compound exhibits potent activity against specific enzymes and receptors, making it a valuable tool for investigating signal transduction mechanisms and developing novel therapeutic agents.

In particular, 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride has been investigated for its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene regulation, and cell cycle control. By selectively disrupting these interactions, CPA-HCl can potentially interfere with disease-causing pathways, offering new avenues for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the binding affinity and selectivity of CPA-HCl towards a specific protein-protein interaction interface. The results demonstrated that CPA-HCl binds with high affinity to the target protein, effectively inhibiting the interaction without affecting other essential cellular processes. This finding underscores the compound's potential as a lead molecule for developing more specific and effective inhibitors.

Beyond its role as an inhibitor, 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride has also shown promise in enhancing the bioavailability and stability of other therapeutic agents. Its ability to form stable complexes with various molecules can improve their pharmacokinetic properties, leading to better therapeutic outcomes.

In preclinical studies, CPA-HCl has been evaluated for its safety and efficacy in animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile makes it an attractive candidate for further clinical development.

The versatility of 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride extends beyond its direct biological activity. It can also serve as a building block for synthesizing more complex molecules with enhanced functional properties. Chemists can leverage its unique structural features to design compounds with improved potency, selectivity, and pharmacological profiles.

In conclusion, 2-4-(carboxymethyl)pyrrolidin-3-ylacetic acid hydrochloride (CAS No. 2503205-73-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its ability to modulate protein-protein interactions, enhance bioavailability, and serve as a versatile building block makes it a valuable tool for advancing our understanding of biological systems and developing new therapeutic strategies.